N-(3,4-dichlorophenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17Cl2N5O3S/c1-4-12-22-15-14(17(27)25(3)18(28)24(15)2)16(23-12)29-8-13(26)21-9-5-6-10(19)11(20)7-9/h5-7H,4,8H2,1-3H3,(H,21,26)
• InChI Key: XSZMIJFXZXYQAW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H17Cl2N5O3S
• Molecular Weight: 454.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17Cl2N5O3S and its molecular weight is 454.33. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Drug Discovery

• Research into novel heterocyclic compounds, including those derived from pyrimidine, has shown potential in the discovery of new anti-inflammatory and analgesic agents. These studies involve synthesizing various heterocyclic derivatives to evaluate their biological activities, indicating a broad interest in pyrimidine chemistry for therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Materials and Chemical Synthesis

• Heterocyclic derivatives of guanidine and related compounds have been explored for their structural properties, showcasing the interest in pyrimidine and its derivatives for material science and advanced synthesis techniques. These studies highlight the versatility of pyrimidine-based compounds in various scientific fields, including materials science (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial and Antiproliferative Agents

• Pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized and tested as antimicrobial agents. This research underscores the potential of pyrimidine derivatives in developing new antibiotics and agents against microbial infections, indicating the relevance of such compounds in addressing global health challenges (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).